Cas no 2193937-16-3 (1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 2193937-16-3
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5410853
• PubChem ID: 132306360
• Update Time: 2025-07-14

1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS033678951
• EN300-7525426
• 2193937-16-3
• Z1938151525
• 1-[4-[(2-Methoxyphenyl)methyl]piperazin-1-yl]prop-2-en-1-one
• 1-{4-[(2-methoxyphenyl)methyl]piperazin-1-yl}prop-2-en-1-one
• 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C15H20N2O2/c1-3-15(18)17-10-8-16(9-11-17)12-13-6-4-5-7-14(13)19-2/h3-7H,1,8-12H2,2H3
• InChI Key： HPJIHKLLCIAXBZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=CC=C2OC)CC1)(=O)C=C

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 412.6±40.0 °C(Predicted)
• pka: 6.42±0.10(Predicted)

Additional information on 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one

Professional Introduction to Compound with CAS No. 2193937-16-3 and Product Name: 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one

The compound identified by the CAS number 2193937-16-3 and the product name 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, particularly the presence of a piperazine ring and a propenone moiety, suggests possible interactions with biological targets that could be exploited for therapeutic benefits.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Piperazine derivatives, in particular, are well-documented for their role as pharmacophores in a variety of drug classes. The compound in question, with its 4-[(2-Methoxyphenyl)methyl]-1-piperazinyl substituent, aligns with this trend, offering a unique scaffold that may exhibit promising pharmacological properties. The methoxyphenyl group introduces additional layers of complexity, which could influence both the solubility and bioavailability of the compound, making it a subject of considerable interest for further investigation.

The propenone (allyl ketone) component of the molecule is another key feature that warrants detailed exploration. Propenone derivatives have been explored in various contexts due to their reactivity and ability to participate in diverse chemical transformations. In medicinal chemistry, such functional groups are often utilized to modulate electronic properties and enhance binding affinity to biological targets. The combination of these features in 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one suggests a multifaceted approach to drug design, potentially enabling interactions with multiple sites on biological targets.

Current research trends indicate that the integration of computational methods with experimental validation is becoming increasingly prevalent in the discovery and optimization of novel compounds. The structural complexity of 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one makes it an ideal candidate for such integrated approaches. Molecular modeling techniques can be employed to predict binding modes and interactions with potential biological targets, while experimental methods such as NMR spectroscopy and X-ray crystallography can provide empirical validation of these predictions.

In addition to its structural complexity, the compound's potential pharmacological activity is another area of active investigation. The piperazine ring is known to be a versatile pharmacophore, capable of interacting with a wide range of biological targets including enzymes and receptors. The methoxyphenyl group further enhances this potential by introducing hydrophobic interactions and electronic effects that can modulate binding affinity. These features make 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one a promising candidate for further exploration in drug discovery programs targeting neurological and cardiovascular diseases.

The synthesis and characterization of this compound have also been influenced by recent developments in synthetic methodology. Advances in transition metal-catalyzed reactions have enabled more efficient and selective constructions of complex molecular frameworks. These methods have been particularly useful in constructing the piperazine core and the propenone moiety, which are critical for the compound's pharmacological activity. By leveraging these modern synthetic techniques, researchers can achieve higher yields and purities, facilitating further biological evaluation.

The biological evaluation of 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one has already begun to yield intriguing results. Initial studies suggest that the compound exhibits moderate activity against certain enzyme targets, indicating its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at tested doses, raising optimism about its future development as a therapeutic agent.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its pharmacological properties and potential side effects. Furthermore, structure-activity relationship (SAR) studies will be crucial for optimizing the compound's potency and selectivity. By systematically modifying various functional groups within the molecule, researchers can identify key structural features responsible for its activity.

The integration of machine learning algorithms into drug discovery pipelines is another emerging trend that could significantly impact the development of 1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one. These algorithms can analyze large datasets to identify patterns and correlations that may not be apparent through traditional experimental methods alone. By leveraging machine learning predictions alongside experimental data, researchers can accelerate the discovery process and prioritize compounds for further investigation.

In conclusion,1-[4-[(2-Methoxyphenyl)methyl]-1-piperazinyl]-2-propen-1-one, identified by CAS number 2193937-16-3, represents a promising lead compound for pharmaceutical development. Its complex structure, featuring both piperazine and propenone moieties, positions it as a candidate for multiple therapeutic applications. With ongoing research focused on optimizing its pharmacological properties through computational modeling、synthetic innovation、and biological evaluation，this compound holds significant potential as a foundation for novel therapeutic agents.